Cas no 1878940-99-8 (benzyl N,N-bis(cyanomethyl)carbamate)

• Product Name: benzyl N,N-bis(cyanomethyl)carbamate
• CAS No: 1878940-99-8
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 6546784
• PubChem ID: 130159278
• Update Time: 2025-06-11

benzyl N,N-bis(cyanomethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7206546
• benzyl N,N-bis(cyanomethyl)carbamate
• 1878940-99-8

• Inchi： 1S/C12H11N3O2/c13-6-8-15(9-7-14)12(16)17-10-11-4-2-1-3-5-11/h1-5H,8-10H2
• InChI Key： DQGRRCPANNSSFA-UHFFFAOYSA-N
• SMILES： O(C(N(CC#N)CC#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.1Ų

Additional information on benzyl N,N-bis(cyanomethyl)carbamate

Introduction to Benzyl N,N-bis(cyanomethyl)carbamate (CAS No. 1878940-99-8)

Benzyl N,N-bis(cyanomethyl)carbamate, with the chemical formula C₁₃H₉N₃O₂ and a CAS number of 1878940-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various therapeutic agents. The presence of multiple functional groups, including cyano and carbamate moieties, contributes to its versatility and reactivity, making it a compound of considerable interest for researchers exploring novel drug development strategies.

The significance of Benzyl N,N-bis(cyanomethyl)carbamate lies in its potential applications across multiple domains within the chemical and pharmaceutical industries. Its molecular structure, featuring benzyl and cyanomethyl groups attached to a carbamate backbone, provides a rich framework for chemical modifications. These modifications are crucial for tailoring the compound's properties to meet specific requirements in drug design and synthesis. The benzyl group, in particular, serves as a protective group in organic synthesis, allowing for selective reactions at other sites within the molecule. This characteristic is highly valuable in multi-step synthetic pathways where regioselectivity is paramount.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules, particularly those with potential therapeutic applications. Benzyl N,N-bis(cyanomethyl)carbamate has emerged as a key intermediate in several synthetic routes due to its ability to undergo various transformations while maintaining structural integrity. For instance, the cyano groups can be selectively reduced to form amine functionalities, which are essential building blocks in the construction of biologically active molecules. Similarly, the carbamate moiety can be hydrolyzed or transformed into other functional groups, providing further flexibility in synthetic planning.

The compound's relevance is further underscored by its role in the development of novel pharmaceuticals. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of interest is its application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The cyano and carbamate groups offer opportunities for designing molecules that can interact with specific amino acid residues on kinase enzymes, thereby modulating their activity. Preliminary studies have shown that derivatives of Benzyl N,N-bis(cyanomethyl)carbamate exhibit inhibitory effects on certain kinases, suggesting their potential as lead compounds for further optimization.

Another promising application of Benzyl N,N-bis(cyanomethyl)carbamate is in the field of medicinal chemistry, where it serves as a precursor for more complex scaffolds. The compound's ability to undergo cross-coupling reactions makes it an attractive candidate for constructing heterocyclic structures, which are prevalent in many drugs. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce new substituents at strategic positions within the molecule, enhancing its pharmacological properties. These reactions are highly efficient and scalable, making them suitable for industrial applications.

The synthesis of Benzyl N,N-bis(cyanomethyl)carbamate itself is an intricate process that requires careful optimization to ensure high yields and purity. Traditional synthetic routes often involve multi-step sequences with multiple purification steps, which can be time-consuming and costly. However, advances in synthetic methodologies have led to more efficient approaches. For instance, catalytic methods using transition metals have been developed to streamline certain transformations while maintaining high selectivity. These innovations not only improve the practicality of producing Benzyl N,N-bis(cyanomethyl)carbamate but also contribute to reducing the environmental impact of pharmaceutical manufacturing.

In addition to its synthetic utility, Benzyl N,N-bis(cyanomethyl)carbamate has been studied for its potential role in material science applications. The unique combination of functional groups makes it a candidate for developing advanced polymers and coatings with tailored properties. For example, polymers derived from this compound could exhibit enhanced thermal stability or biodegradability, depending on how the functional groups are incorporated into the polymer backbone. Such materials could find applications in packaging industries or biomedical devices where these properties are desirable.

The future prospects of Benzyl N,N-bis(cyanomethyl)carbamate are bright given its multifaceted applications and versatility as an intermediate. As research continues to uncover new synthetic strategies and biological functions, this compound is likely to play an even greater role in drug discovery and material innovation. Collaborative efforts between chemists and biologists will be essential to fully realize its potential by integrating structural insights with mechanistic understanding.

In conclusion, Benzyl N,N-bis(cyanomethyl)carbamate (CAS No. 1878940-99-8) is a remarkable compound with significant implications across various scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical synthesis to material science advancements. As research progresses and new methodologies emerge, this compound will continue to be a valuable asset for scientists seeking innovative solutions to complex challenges.